AVE5688

• Molecular Formula: C16H8ClF5N2O5
• Molecular Weight: 438.69 g/mol
• InChI: InChI=1S/C16H8ClF5N2O5/c17-8-5-10(19)9(18)4-7(8)13(25)24-15(28)23-11-2-1-6(14(26)27)3-12(11)29-16(20,21)22/h1-5H,(H,26,27)(H2,23,24,25,28)
• InChIKey: NWQGDIBCFLDHDO-UHFFFAOYSA-N

AVE5688 Glycogen Phosphorylase Inhibitor Procurement: Baseline Identity & In-Class Context

AVE5688 (CAS 613260-13-2) is a synthetic, small-molecule, allosteric inhibitor of glycogen phosphorylase (GP), an enzyme validated as a therapeutic target for type 2 diabetes . It belongs to the acyl urea chemical series and is one of three highly potent GP inhibitors—alongside AVE2865 (acyl urea) and AVE9423 (quinolone)—characterized in a foundational thermodynamic and structural study . The compound competes with the physiological activator AMP and acts synergistically with glucose to stabilize the inactive (tense state) conformation of the enzyme, thereby suppressing hepatic glycogenolysis . Its co-crystal structure with human liver GP (PDB: 3CEH) at 2.80 Å resolution provides high-resolution structural validation of its binding mode at the AMP allosteric site .

AMP allosteric site glycogen phosphorylase inhibitor

Co-crystal structure with human liver GP (PDB: 3CEH, 2.80 Å)

Acyl urea chemical series; distinct from glucose-site inhibitors

• [1] Anderka O, Loenze P, Klabunde T, Dreyer MK, Defossa E, Wendt KU, Schmoll D. Thermodynamic characterization of allosteric glycogen phosphorylase inhibitors. Biochemistry. 2008 Apr 22;47(16):4683-91. doi: 10.1021/bi702397d. PMID: 18373353. View Source
• [2] RCSB PDB. 3CEH: Human liver glycogen phosphorylase (tense state) in complex with the allosteric inhibitor AVE5688. Deposited 2008-02-29. doi: 10.2210/pdb3CEH/pdb. View Source

AVE5688 Procurement Risk: Why Generic Substitution by Other GP Inhibitors is Not Trivial

Selecting a glycogen phosphorylase inhibitor solely by its target name risks overlooking fundamental differences in thermodynamic binding signatures and binding-site occupancy that directly impact pharmacological function. While AVE5688, AVE2865, and AVE9423 all bind to the AMP allosteric site of tense-state GP, isothermal titration calorimetry (ITC) reveals that AVE5688 binding to inactive GPb is exclusively enthalpically driven (ΔH = -9.0 kcal/mol, TΔS = 0.3 kcal/mol), whereas AVE2865 and AVE9423 exhibit substantial entropy contributions (TΔS = 4.2 and 4.6 kcal/mol, respectively) . Furthermore, AVE5688 occupies only the lower portion of the bifurcated AMP site, while its analogs fully exploit the binding pocket volume . These divergences in thermodynamic profile and binding mode mean that the compounds are not functionally interchangeable; substituting AVE5688 with a more potent but entropically-driven analog would compromise the experimental or therapeutic relevance of an exclusively enthalpy-driven binding mechanism.

Enthalpy-driven binding may not be preserved

AVE5688 exhibits exclusively enthalpic binding, while AVE2865 and AVE9423 are entropy-driven; substituting may shift the thermodynamic signature.

AMP site occupancy pattern differs

AVE5688 occupies only the lower portion of the bifurcated AMP site; full pocket engagement by analogs may alter allosteric communication.

Functional interchangeability is limited

Thermodynamic and structural differences may lead to non-reproducible results when replacing AVE5688 with more potent but entropically-driven GP inhibitors.

• [1] Anderka O, Loenze P, Klabunde T, Dreyer MK, Defossa E, Wendt KU, Schmoll D. Thermodynamic characterization of allosteric glycogen phosphorylase inhibitors. Biochemistry. 2008 Apr 22;47(16):4683-91. doi: 10.1021/bi702397d. PMID: 18373353. View Source

AVE5688 Head-to-Head Evidence: Quantitative Differentiation from AVE2865 and AVE9423

Exclusively Enthalpic Binding Signature for Inactive GPb vs. Entropy-Driven Analogs

ITC measurements demonstrate that AVE5688 binding to nonphosphorylated, inactive GP (GPb) is exclusively enthalpic, in sharp contrast to the pronounced entropic binding of AVE2865 and AVE9423. This thermodynamic divergence is directly linked to differential structural engagement of the AMP site .

Enthalpic vs. Entropic Binding

Head-to-head

AVE5688 ΔH -9.0 kcal/mol, TΔS 0.3 kcal/mol, Kd 170 nM

Comparators AVE2865: ΔH -6.8, TΔS 4.2, Kd 9 nM; AVE9423: ΔH -5.9, TΔS 4.6, Kd 24 nM

Enthalpy-driven binding context; supports STR studies

ITC, GPb, 25°C

Evidence Dimension	Thermodynamic binding parameters to GPb
Target Compound Data	ΔH = -9.0 kcal/mol, TΔS = 0.3 kcal/mol, Kd = 170 nM
Comparator Or Baseline	AVE2865: ΔH = -6.8 kcal/mol, TΔS = 4.2 kcal/mol, Kd = 9 nM; AVE9423: ΔH = -5.9 kcal/mol, TΔS = 4.6 kcal/mol, Kd = 24 nM
Quantified Difference	AVE5688 TΔS contribution is 4.2–4.6 kcal/mol lower than comparators; binding is exclusively enthalpy-driven
Conditions	Isothermal titration calorimetry, nonphosphorylated human liver GPb, 25°C

Why This Matters

An exclusively enthalpic binding profile indicates a fundamentally different drug-target interaction that may be less susceptible to entropic penalties from conformational flexibility or solvent reorganization, making AVE5688 the preferred chemical probe for studying pure enthalpy-driven allosteric inhibition.

• [1] Anderka O, Loenze P, Klabunde T, Dreyer MK, Defossa E, Wendt KU, Schmoll D. Thermodynamic characterization of allosteric glycogen phosphorylase inhibitors. Biochemistry. 2008 Apr 22;47(16):4683-91. doi: 10.1021/bi702397d. PMID: 18373353. View Source

Partial Occupancy of the Bifurcated AMP Site vs. Full Pocket Engagement

Co-crystal structures (PDB: 3CEH, 3CEJ, 3CEM) reveal that AVE5688 occupies only the lower part of the bifurcated AMP site, whereas AVE2865 and AVE9423 fully exploit the volume of the binding pocket, including interactions with the phosphate recognition site .

AMP Site Occupancy

Head-to-head

AVE5688 Occupies lower AMP site cavity only

AVE2865/AVE9423 Full pocket engagement, includes phosphate recognition site

Partial occupancy may alter ligand optimization strategies

X-ray, PDB 3CEH/3CEJ/3CEM

Evidence Dimension	Binding-site occupancy at the AMP allosteric site
Target Compound Data	Occupies only the lower portion of the bifurcated AMP site
Comparator Or Baseline	AVE2865 and AVE9423: fully exploit the binding pocket volume, engaging the phosphate recognition site
Quantified Difference	Qualitative structural difference; AVE5688 lacks interactions with the phosphate recognition site that contribute to entropy-driven binding
Conditions	X-ray crystallography, human liver glycogen phosphorylase tense state, resolution 2.80 Å (3CEH), 1.94 Å (3CEJ), 2.20 Å (3CEM)

Why This Matters

The distinct binding footprint of AVE5688 provides a unique starting point for fragment-based or structure-guided optimization campaigns aiming to build into the upper cavity or to avoid phosphate-site interactions that may lead to undesired off-target pharmacology.

• [1] Anderka O, Loenze P, Klabunde T, Dreyer MK, Defossa E, Wendt KU, Schmoll D. Thermodynamic characterization of allosteric glycogen phosphorylase inhibitors. Biochemistry. 2008 Apr 22;47(16):4683-91. doi: 10.1021/bi702397d. PMID: 18373353. View Source

Moderate Inhibitory Potency with Clear GPb/GPa Selectivity Ratio

Enzymatic assays show that AVE5688 inhibits rabbit muscle GPb with an IC50 of 430 nM and GPa with an IC50 of 915 nM, yielding a GPa/GPb selectivity ratio of approximately 2.1-fold . This contrasts with the significantly higher potency of AVE2865 (GPa IC50 approximately 14 nM, GPb IC50 approximately 24 nM) and AVE9423 (GPa IC50 approximately 44 nM, GPb IC50 approximately 59 nM), which exhibit a reversed or lower selectivity ratio .

Inhibitory Potency & Selectivity

Reported

rmGPb IC50 430 nM, rmGPa IC50 915 nM, GPa/GPb ratio 2.1

Moderate potency with GPb preference; supports graded inhibition studies

Rabbit muscle enzyme assay, pH 7.4, 25°C

Evidence Dimension	Inhibitory potency and GPb vs. GPa selectivity
Target Compound Data	rmGPb IC50 = 430 nM, rmGPa IC50 = 915 nM; GPa/GPb ratio = 2.1
Comparator Or Baseline	AVE2865: GPb IC50 ≈24 nM, GPa IC50 ≈14 nM; AVE9423: GPb IC50 ≈59 nM, GPa IC50 ≈44 nM
Quantified Difference	AVE5688 is approximately 18–65-fold less potent than the comparators and demonstrates a consistently higher IC50 for the active GPa form
Conditions	Rabbit muscle glycogen phosphorylase enzyme assay, pH 7.4, 25°C

Why This Matters

The moderate potency and consistent preference for the inactive GPb state make AVE5688 particularly suitable for cellular or in vivo assays where complete GP inhibition is undesirable and a graded, conformation-selective response is required.

• [1] Anderka O, Loenze P, Klabunde T, Dreyer MK, Defossa E, Wendt KU, Schmoll D. Thermodynamic characterization of allosteric glycogen phosphorylase inhibitors. Biochemistry. 2008 Apr 22;47(16):4683-91. doi: 10.1021/bi702397d. PMID: 18373353. View Source
• [2] BRENDA Enzyme Database. Ligand: 1-[2-([[(2-chloro-4,5-difluorophenyl)carbonyl]carbamoyl]amino)-4-fluorophenyl]piperidine-4-carboxylic acid (AVE2865). IC50 Values. Accessed via www.brenda-enzymes.de. View Source
• [3] BRENDA Enzyme Database. Ligand: 1-(2-carboxyphenyl)-6-[(2-chloro-4,6-difluorophenyl)amino]-4-oxo-1,2,3,4-tetrahydroquinoline-3-carboxylic acid (AVE9423). IC50 Values. Accessed via www.brenda-enzymes.de. View Source

Synergistic Action with Glucose as a Class Feature Preserved in AVE5688

In the enzyme assay, all three inhibitors (AVE5688, AVE2865, AVE9423) compete with the physiological activator AMP and act synergistically with glucose to suppress GP activity . This dual regulatory mechanism—simultaneously blocking activation by AMP while enhancing inhibition by glucose—is a hallmark of the acyl urea and quinolone classes, distinguishing them from glucose-site inhibitors such as CP-91149 which potentiate glucose-induced inhibition but do not compete with AMP .

AMP Competition & Glucose Synergy

Class-level

Competes with AMP; synergistic with glucose

Class-level feature shared with acyl urea/quinolone inhibitors; distinguishes from glucose-site inhibitors

Data to verify for specific assay context

Evidence Dimension	Mechanism of inhibition: AMP competition and glucose synergy
Target Compound Data	Competes with AMP; acts synergistically with glucose (enzymatic assay, hlGPa)
Comparator Or Baseline	CP-91149 (glucose-site GP inhibitor): IC50 0.13 μM in presence of glucose, 5–10-fold less potent without glucose; does not compete with AMP
Quantified Difference	AVE5688 shows AMP competition; CP-91149 shows glucose-dependent inhibition without AMP competition
Conditions	Human liver GP enzyme assay; CP-91149 data from TargetMol technical documentation

Why This Matters

For studies investigating the interplay between AMP allosteric activation and glucose-induced inhibition of glycogen phosphorylase, AVE5688 provides a mechanistically distinct tool that cannot be replaced by glucose-site inhibitors, ensuring the desired pharmacological profile.

• [1] Anderka O, Loenze P, Klabunde T, Dreyer MK, Defossa E, Wendt KU, Schmoll D. Thermodynamic characterization of allosteric glycogen phosphorylase inhibitors. Biochemistry. 2008 Apr 22;47(16):4683-91. doi: 10.1021/bi702397d. PMID: 18373353. View Source

AVE5688 Best-Fit Application Scenarios Supported by Quantitative Evidence

Biophysical Studies of Enthalpy-Driven Allosteric Inhibition

AVE5688 is the compound of choice for isothermal titration calorimetry (ITC) or surface plasmon resonance (SPR) experiments aimed at dissecting purely enthalpic binding contributions to allosteric GP inhibition. Its exclusive enthalpy-driven binding (ΔH = -9.0 kcal/mol, TΔS = 0.3 kcal/mol) eliminates entropy as a confounding variable, enabling clear thermodynamic comparisons in structure-thermodynamic relationship (STR) analyses.

Structure-Based Drug Design Targeting the Lower AMP Site Cavity

With a validated co-crystal structure (PDB: 3CEH, 2.80 Å) and a binding mode confined to the lower portion of the bifurcated AMP site, AVE5688 serves as an ideal starting fragment or reference ligand for computational and medicinal chemistry campaigns aiming to grow substituents into the upper cavity without perturbing the existing interaction network.

Cellular Glucose Output Assays Requiring Graded GP Inhibition

For primary hepatocyte glucose output assays or glucagon-challenge models where complete GP blockade is physiologically disruptive, the moderate potency of AVE5688 (rmGPb IC50 = 430 nM) offers a tunable inhibition window. Its 2.1-fold selectivity for the inactive GPb conformation further ensures that residual phosphorylase activity is maintained, preventing excessive hypoglycemic effects in cellular models.

AMP-Competition Mechanistic Studies Distinct from Glucose-Site Inhibitors

Research programs investigating the crosstalk between AMP allosteric activation and glucose-induced GP inhibition require a tool compound that directly competes with AMP while synergizing with glucose. AVE5688 fulfills both criteria , providing a mechanistically appropriate control for glucose-site inhibitors like CP-91149, which lack the AMP-competitive component .

Application

Selection Property

Validation Focus

Enthalpy-driven allosteric GP studies

Exclusive enthalpy-driven binding

ITC thermodynamic profiling

Structure-guided optimization of AMP-site ligands

Partial AMP site occupancy

Co-crystal structure (PDB 3CEH)

Hepatocyte glucose output assays

Moderate potency, GPb selectivity

Graded inhibition window in cell models

AMP/glucose crosstalk mechanistic studies

AMP competition + glucose synergy

Differentiation from glucose-site inhibitors

• [1] Anderka O, Loenze P, Klabunde T, Dreyer MK, Defossa E, Wendt KU, Schmoll D. Thermodynamic characterization of allosteric glycogen phosphorylase inhibitors. Biochemistry. 2008 Apr 22;47(16):4683-91. doi: 10.1021/bi702397d. PMID: 18373353. View Source